molecular formula C48H28N2O4 B8581731 3,4,5,6-Tetrakis[(naphthalen-2-yl)oxy]benzene-1,2-dicarbonitrile CAS No. 143824-84-4

3,4,5,6-Tetrakis[(naphthalen-2-yl)oxy]benzene-1,2-dicarbonitrile

Cat. No. B8581731
M. Wt: 696.7 g/mol
InChI Key: ZLKQHVFRGGFSBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4,5,6-Tetrakis[(naphthalen-2-yl)oxy]benzene-1,2-dicarbonitrile is a useful research compound. Its molecular formula is C48H28N2O4 and its molecular weight is 696.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,4,5,6-Tetrakis[(naphthalen-2-yl)oxy]benzene-1,2-dicarbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4,5,6-Tetrakis[(naphthalen-2-yl)oxy]benzene-1,2-dicarbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

143824-84-4

Product Name

3,4,5,6-Tetrakis[(naphthalen-2-yl)oxy]benzene-1,2-dicarbonitrile

Molecular Formula

C48H28N2O4

Molecular Weight

696.7 g/mol

IUPAC Name

3,4,5,6-tetranaphthalen-2-yloxybenzene-1,2-dicarbonitrile

InChI

InChI=1S/C48H28N2O4/c49-29-43-44(30-50)46(52-40-22-18-32-10-2-6-14-36(32)26-40)48(54-42-24-20-34-12-4-8-16-38(34)28-42)47(53-41-23-19-33-11-3-7-15-37(33)27-41)45(43)51-39-21-17-31-9-1-5-13-35(31)25-39/h1-28H

InChI Key

ZLKQHVFRGGFSBS-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C=C(C=CC2=C1)OC3=C(C(=C(C(=C3C#N)C#N)OC4=CC5=CC=CC=C5C=C4)OC6=CC7=CC=CC=C7C=C6)OC8=CC9=CC=CC=C9C=C8

Origin of Product

United States

Synthesis routes and methods

Procedure details

Preparation of 1,2-dicyano-3,4,5,6-tetra(2-naphthoxy)benzene 1,2-Dicyano-3,4,5,6-tetrachlorobenzene (30.5 parts), potassium carbonate (62.8 parts) and 2-naphthol (98.1 parts) were stirred in dimethylformamide (140 parts) at 70° C. for 3 hours. The mixture was poured into water (300 parts) and extracted with chloroform (3×300 parts). The combined chloroform extracts were washed with dilute aqueous sodium hydroxide solution (500 parts) and then with water (500 parts). The chloroform was dried over anhydrous magnesium sulphate before evaporating under reduced pressure to leave a brown liquid which crystallised on adding butan-1-ol, cooling and standing for 2 hours. The crystallised solid was filtered, washed with butan-1-ol until the filtrates were colourless. The solid was dried to give 1,2-dicyano-3,4,5,6-tetra(2-naphthoxy)benzene (40.6 parts), m.p. 188°-190° C.
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